Cas no 1354705-95-5 (4-Iodo-1-isobutyl-3-methyl-1H-pyrazole)
4-Iodo-1-isobutyl-3-methyl-1H-pyrazole is a halogenated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features an iodine substituent at the 4-position, enhancing reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. The isobutyl and methyl groups contribute to steric and electronic modulation, influencing binding affinity in target interactions. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. High purity and stability under standard conditions make it suitable for rigorous synthetic workflows. Its well-defined reactivity profile supports efficient scaffold diversification in medicinal chemistry.
1354705-95-5 structure
Product Name:4-Iodo-1-isobutyl-3-methyl-1H-pyrazole
CAS No:1354705-95-5
MF:C8H13IN2
MW:264.106693983078
CID:5159521
Update Time:2025-06-07
4-Iodo-1-isobutyl-3-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 4-Iodo-1-isobutyl-3-methyl-1H-pyrazole
- 1H-Pyrazole, 4-iodo-3-methyl-1-(2-methylpropyl)-
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- Inchi: 1S/C8H13IN2/c1-6(2)4-11-5-8(9)7(3)10-11/h5-6H,4H2,1-3H3
- InChI Key: KFLASZLHLHCRKJ-UHFFFAOYSA-N
- SMILES: N1(CC(C)C)C=C(I)C(C)=N1
4-Iodo-1-isobutyl-3-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM499569-1g |
4-Iodo-1-isobutyl-3-methyl-1H-pyrazole |
1354705-95-5 | 97% | 1g |
$235 | 2022-06-13 | |
| Chemenu | CM499569-5g |
4-Iodo-1-isobutyl-3-methyl-1H-pyrazole |
1354705-95-5 | 97% | 5g |
$696 | 2022-06-13 |
4-Iodo-1-isobutyl-3-methyl-1H-pyrazole Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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